Cas no 87696-33-1 (Propanal, 2-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (2S)-)

Propanal, 2-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (2S)- structure
87696-33-1 structure
Product Name:Propanal, 2-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (2S)-
CAS No:87696-33-1
MF:C19H24O2Si
MW:312.4781665802
CID:653435
PubChem ID:329763159
Update Time:2025-04-19

Propanal, 2-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • Propanal, 2-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (2S)-
    • (2S)-2-[tert-butyl(diphenyl)silyl]oxypropanal
    • (S)-2-(tert-Butyldiphenylsilanyloxy)propionaldehyde
    • SCHEMBL14736855
    • DTXSID50445528
    • (2S)-2-{[tert-butyl(diphenyl)silyl]oxy}propanal
    • (s)-2-(t-butyldiphenylsilyloxy)propanal
    • (S)-2-(tert-Butyldiphenylsilanyloxy)propionaldehyde, >=97.0% (GC)
    • 87696-33-1
    • RRMPJLZPEZKPND-INIZCTEOSA-N
    • MDL: MFCD15143654
    • Inchi: 1S/C19H24O2Si/c1-16(15-20)21-22(19(2,3)4,17-11-7-5-8-12-17)18-13-9-6-10-14-18/h5-16H,1-4H3/t16-/m0/s1
    • InChI Key: RRMPJLZPEZKPND-INIZCTEOSA-N
    • SMILES: [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)O[C@H](C=O)C

Computed Properties

  • Exact Mass: 312.154556538g/mol
  • Monoisotopic Mass: 312.154556538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Optical Activity: [α]/D -17±3°, c = 1 in chloroform

Propanal, 2-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (2S)- Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:−20°C
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